N-(4,6-dimethyl-2-pyrimidinyl)-4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide

• IUPAC Name: N-(4,6-dimethylpyrimidin-2-yl)-4-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino]benzenesulfonamide
• InChI: InChI=1S/C21H18FN5O2S2/c1-13-11-14(2)24-20(23-13)27-31(28,29)18-9-7-17(8-10-18)25-21-26-19(12-30-21)15-3-5-16(22)6-4-15/h3-12H,1-2H3,(H,25,26)(H,23,24,27)
• InChI Key: PARIUSGXPRSYJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC3=NC(=CS3)C4=CC=C(C=C4)F)C
• Molecular Formula: C21H18FN5O2S2
• Molecular Weight: 455.5 g/mol

Description

N-(4,6-dimethyl-2-pyrimidinyl)-4-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]amino}benzenesulfonamide is a useful research compound. Its molecular formula is C21H18FN5O2S2 and its molecular weight is 455.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 455.08859534 g/mol and the complexity rating of the compound is 668. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biochemical Evaluation

A study elaborated on the synthesis and structure-activity relationship (SAR) of N-(4-phenylthiazol-2-yl)benzenesulfonamides, including compounds structurally related to the specified chemical, as inhibitors of kynurenine 3-hydroxylase. This enzyme plays a critical role in the kynurenine pathway, which is significant in several neurodegenerative diseases. High-affinity inhibitors of this enzyme were identified, providing insight into the potential therapeutic applications of these compounds in neurological conditions (Röver et al., 1997).

Spectroscopic and Molecular Structure Investigation

Another research focused on the comprehensive structural studies of a compound closely related to the one , exploring its optimized molecular structure, vibrational frequencies, and electronic structures through DFT/B3LYP and HF methods. This study highlights the importance of structural analysis in understanding the physicochemical properties and potential biological activities of such compounds (Mansour & Ghani, 2013).

Photodynamic Therapy Applications

Research into new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups, including structures similar to the specified compound, revealed their potential as photosensitizers in photodynamic therapy for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, important for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Selective Detection Techniques

A novel design of a reaction-based fluorescent probe for the selective discrimination of thiophenols over aliphatic thiols was developed, employing a compound structurally related to the specified chemical. This highlights the compound's relevance in developing highly sensitive and selective detection techniques for applications in chemical, biological, and environmental sciences (Wang et al., 2012).